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Compound of Interest

Compound Name: Alicaforsen

Cat. No.: B3062174 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS.

This document provides critical safety and logistical information for the handling of

Alicaforsen, an antisense oligonucleotide. The following procedural guidance is designed to

ensure the safety of laboratory personnel and the integrity of the product.

Alicaforsen is a 20-base phosphorothioate antisense oligonucleotide that inhibits the

production of intercellular adhesion molecule-1 (ICAM-1).[1][2][3] While specific comprehensive

safety data for Alicaforsen is not widely published, the following guidelines are based on best

practices for handling antisense oligonucleotides and similar chemical compounds in a

laboratory setting.

Personal Protective Equipment (PPE)
The last line of defense against exposure is appropriate personal protective equipment. The

following table summarizes the recommended PPE for handling Alicaforsen in its various

forms.
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Task Eye/Face Protection Skin Protection
Respiratory

Protection

Handling solid

(powder) form

Safety glasses with

side shields or

goggles.

Nitrile or latex gloves

(double-gloving

recommended), lab

coat.

NIOSH-approved N95

or higher-rated

respirator.

Preparing solutions

Safety glasses with

side shields or

goggles. A face shield

may be required for

larger volumes.

Nitrile or latex gloves

(double-gloving

recommended), lab

coat.

Use in a chemical

fume hood. Respirator

may be required

based on risk

assessment.

Administering to in-

vitro/in-vivo models
Safety glasses.

Nitrile or latex gloves,

lab coat.

Not generally required

if performed in a

controlled

environment like a

biological safety

cabinet.

Cleaning and disposal

Safety glasses with

side shields or

goggles.

Heavy-duty nitrile or

rubber gloves, lab

coat or chemical-

resistant apron.

Not generally required

if waste is properly

contained.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize risk and environmental

impact. The following workflow provides a step-by-step guide for the lifecycle of Alicaforsen in

a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage

Preparation

Experimental Use

Decontamination and Disposal

Receive Shipment

Inspect for Damage

Visually check
package integrity

Store at -20°C to -80°C

If intact

Don Appropriate PPE

Weigh Solid Alicaforsen
in a fume hood

Dissolve in Appropriate
Sterile Solvent

Perform Experiment

Clearly Label all
Solutions and Samples

Decontaminate Surfaces
and Equipment

Segregate Waste
(Solid and Liquid)

Dispose as Chemical Waste
per Institutional Guidelines

Click to download full resolution via product page

Caption: Alicaforsen Handling and Disposal Workflow.
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Experimental Protocols: Safe Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the packaging for any signs of damage or leakage.

If the container is compromised, do not open it. Follow institutional procedures for damaged

chemical packages.

Store Alicaforsen in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials. Recommended storage temperature is between -20°C and

-80°C.

2. Preparation of Solutions:

All handling of solid Alicaforsen should be conducted in a certified chemical fume hood to

avoid inhalation of airborne particles.

Wear all recommended PPE, including a lab coat, safety glasses with side shields, and

double nitrile gloves.

Use a calibrated analytical balance for weighing.

Prepare solutions by slowly adding the powdered Alicaforsen to the appropriate solvent to

avoid splashing.

Ensure all containers with Alicaforsen solutions are clearly and accurately labeled with the

compound name, concentration, solvent, and date of preparation.

3. Experimental Use:

When using Alicaforsen solutions, continue to wear appropriate PPE.

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.

Avoid the generation of aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Decontamination and Disposal:

All surfaces and equipment that have come into contact with Alicaforsen should be

thoroughly decontaminated.

Collect all waste materials, including unused solutions, contaminated labware, and PPE, in

designated, sealed containers.

Dispose of Alicaforsen waste in accordance with all applicable federal, state, and local

regulations for chemical waste. Do not dispose of it down the drain or in the regular trash.

Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS)

for Alicaforsen before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-body
https://www.benchchem.com/product/b3062174?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/alicaforsen.html
https://www.medchemexpress.com/alicaforsen.html?locale=fr-FR
https://www.drugfuture.com/chemdata/alicaforsen.html
https://www.benchchem.com/product/b3062174#personal-protective-equipment-for-handling-alicaforsen
https://www.benchchem.com/product/b3062174#personal-protective-equipment-for-handling-alicaforsen
https://www.benchchem.com/product/b3062174#personal-protective-equipment-for-handling-alicaforsen
https://www.benchchem.com/product/b3062174#personal-protective-equipment-for-handling-alicaforsen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3062174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

